Cas no 2172118-89-5 (3-ethyl-1-(pyrrolidine-1-sulfonyl)pentan-2-amine)

• Product Name: 3-ethyl-1-(pyrrolidine-1-sulfonyl)pentan-2-amine
• CAS No: 2172118-89-5
• MF: C₁₁H₂₄N₂O₂S
• MW: 248.385461807251
• CID: 6310115
• PubChem ID: 165849963
• Update Time: 2025-05-20

3-ethyl-1-(pyrrolidine-1-sulfonyl)pentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-(pyrrolidine-1-sulfonyl)pentan-2-amine
• EN300-1283651
• 2172118-89-5

• Inchi： 1S/C11H24N2O2S/c1-3-10(4-2)11(12)9-16(14,15)13-7-5-6-8-13/h10-11H,3-9,12H2,1-2H3
• InChI Key： CEZFZFJSWBXVMP-UHFFFAOYSA-N
• SMILES： S(CC(C(CC)CC)N)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 248.15584919g/mol
• Monoisotopic Mass: 248.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-ethyl-1-(pyrrolidine-1-sulfonyl)pentan-2-amine

3-Ethyl-1-(pyrrolidine-1-sulfonyl)pentan-2-amine: A Comprehensive Overview

3-Ethyl-1-(pyrrolidine-1-sulfonyl)pentan-2-amine, also known by its CAS number 2172118-89-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug development and industrial processes. The molecule combines a pentanamine backbone with a pyrrolidine sulfonyl group, creating a structure that offers both flexibility and reactivity.

The molecular formula of 3-Ethyl-1-(pyrrolidine-1-sulfonyl)pentan-2-amine is C₁₃H₂₆N₂O₂S, with a molecular weight of 286.4 g/mol. Its structure consists of a pentane chain substituted with an ethyl group at the 3-position and a pyrrolidine sulfonyl group at the 1-position. The presence of the sulfonyl group introduces significant electron-withdrawing effects, which can influence the compound's reactivity and stability. This makes it a valuable component in various chemical reactions, particularly in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 3-Ethyl-1-(pyrrolidine-1-sulfonyl)pentan-2-amine in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. Additionally, the compound has shown promise in catalytic applications, where its nitrogen-containing groups can facilitate various organic transformations.

In terms of synthesis, 3-Ethyl-1-(pyrrolidine-1-sulfonyl)pentan-2-amine can be prepared through a multi-step process involving nucleophilic substitution and sulfonation reactions. The synthesis typically begins with the preparation of pyrrolidine sulfonyl chloride, which is then reacted with an appropriate amine precursor to form the desired product. This method ensures high purity and yield, making it suitable for large-scale production.

The physical properties of CAS No: 2172118-89-5 are critical for its application in various industries. It has a melting point of approximately 78°C and a boiling point around 345°C under standard conditions. These properties make it stable under moderate thermal conditions, which is advantageous for processes requiring elevated temperatures. Furthermore, the compound exhibits good solubility in polar solvents such as water and ethanol, facilitating its use in solution-based reactions.

The chemical stability of 3-Ethyl-pyrrolidine-sulfonylpentanamine has been extensively studied, revealing its resistance to oxidative degradation under normal storage conditions. However, exposure to strong acids or bases may lead to decomposition, necessitating careful handling during industrial processing. Its stability under physiological conditions also makes it a candidate for biomedical applications.

In conclusion, CAS No: 2172118-89-5, or 3-Ethyl-pyrrolidine-sulfonylpentanamine, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with favorable physical properties, positions it as an essential component in modern chemical research and industry.